Cas no 2227735-00-2 ((2S)-4-(1,3-thiazol-4-yl)butan-2-ol)

• Product Name: (2S)-4-(1,3-thiazol-4-yl)butan-2-ol
• CAS No: 2227735-00-2
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6205634
• PubChem ID: 165718258
• Update Time: 2025-06-29

(2S)-4-(1,3-thiazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1,3-thiazol-4-yl)butan-2-ol
• EN300-1780346
• 2227735-00-2

• Inchi： 1S/C7H11NOS/c1-6(9)2-3-7-4-10-5-8-7/h4-6,9H,2-3H2,1H3/t6-/m0/s1
• InChI Key： CJZLOOFWDPDOCX-LURJTMIESA-N
• SMILES： S1C=NC(=C1)CC[C@H](C)O

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Additional information on (2S)-4-(1,3-thiazol-4-yl)butan-2-ol

Introduction to (2S)-4-(1,3-thiazol-4-yl)butan-2-ol (CAS No. 2227735-00-2)

Compound (2S)-4-(1,3-thiazol-4-yl)butan-2-ol, identified by its CAS number CAS No. 2227735-00-2, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring and a chiral center at the butan-2-ol moiety, make it a promising candidate for further investigation in drug discovery and development.

The thiazole scaffold is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics, antivirals, and anti-inflammatory agents. Its ability to interact with various biological targets makes it an invaluable component in medicinal chemistry. In particular, the 1,3-thiazole ring in (2S)-4-(1,3-thiazol-4-yl)butan-2-ol is known to exhibit significant pharmacological properties. Recent studies have highlighted the role of thiazole derivatives in modulating enzyme activities and cellular processes, which are crucial for developing novel therapeutic strategies.

The chiral center at the butan-2-ol moiety further enhances the complexity and potential biological activity of this compound. Chiral molecules are essential in pharmaceuticals because they can exhibit different biological effects depending on their stereochemistry. The (S)-configuration of (2S)-4-(1,3-thiazol-4-yl)butan-2-ol suggests that it may interact with biological targets in a specific manner, which could be leveraged for targeted drug design. This aspect has been a focus of recent research efforts aimed at optimizing the pharmacokinetic and pharmacodynamic properties of chiral drugs.

In the context of current pharmaceutical research, (2S)-4-(1,3-thiazol-4-yl)butan-2-ol has been studied for its potential role in addressing various diseases. For instance, its structural motif has been explored for its anti-inflammatory and analgesic properties. The thiazole ring is known to inhibit the activity of enzymes such as cyclooxygenase (COX), which are involved in the production of prostaglandins that mediate inflammation and pain. Additionally, the chiral nature of the molecule may allow for selective inhibition of specific COX isoforms, thereby reducing side effects associated with non-selective inhibitors.

Another area of interest is the potential application of (2S)-4-(1,3-thiazol-4-yl)butan-2-ol in anticancer therapy. Thiazole derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines by interfering with critical cellular pathways such as DNA replication and cell survival signaling. The presence of the thiazole ring in (2S)-4-(1,3-thiazol-4-yl)butan-2-ol may contribute to its ability to induce apoptosis or inhibit proliferation in cancer cells. Recent preclinical studies have demonstrated promising results using similar thiazole-based compounds in cancer model systems, suggesting that further investigation into (2S)-4-(1,3-thiazol-4-yl)butan-2-ol could yield valuable insights into new anticancer therapies.

The synthesis and characterization of (2S)-4-(1,3-thiazol-4-yl)butan-2-ol have also been subjects of detailed study. The synthesis typically involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Techniques such as asymmetric synthesis and chiral resolution are often employed to obtain the desired (S)-configuration. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one, which is crucial for both academic research and industrial applications.

In conclusion, (2S)-4-(1,3-thiazol-4-ybunan-butanol (CAS No. 2227735 00 02) is a versatile compound with significant potential in pharmaceutical applications Its unique structural features including the thiazoie ring and chiral butanol moiety make it an attractive candidate for further research into anti-inflammatory analgesic anticancer agents Current studies highlight its promise as a lead compound for developing novel therapeutic strategies The continued exploration of this molecule will likely contribute to advancements in drug discovery and medical science.